N-{1-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2,2-dimethylpropanamide

• IUPAC Name: N-[1-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C16H21N3O3/c1-10(17-15(20)16(2,3)4)14-18-13(19-22-14)11-8-6-7-9-12(11)21-5/h6-10H,1-5H3,(H,17,20)
• InChI Key: VPIMAJMEIZLDCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=CC=C2OC)NC(=O)C(C)(C)C
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

N-{1-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2,2-dimethylpropanamide, also known as OXA-23 inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is particularly interesting due to its ability to inhibit the activity of the OXA-23 enzyme, which is responsible for antibiotic resistance in many bacterial strains.

Scientific Research Applications

Lipoxygenase Inhibitors

• Heterocyclic compounds, including derivatives similar to N-{1-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2,2-dimethylpropanamide, have been synthesized and shown to possess moderately good activities against the lipoxygenase enzyme (LOX), relative to the reference standard Baicalein. This suggests potential applications in the development of anti-inflammatory agents (Aziz‐ur‐Rehman et al., 2016).

Nucleophilic Behavior and Thermolysis

• Studies on oxadiazolines bearing an alkylthio or arylthio group have revealed their nucleophilic behavior upon thermolysis, forming various adducts. This characteristic might be relevant in chemical synthesis and the study of reaction mechanisms (Hui-Teng Er, D. Pole, J. Warkentin, 1996).

Anticancer Activity

• Some novel oxadiazole analogues have been synthesized and shown to possess anticancer activity, as demonstrated in screenings on various cancer cell lines including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. This suggests a potential application in the development of new anticancer drugs (M. Ahsan et al., 2014).

Antibacterial and Antifungal Activities

• Novel derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showing potential as new antimicrobial agents (А. А. Aghekyan et al., 2020).

Antifungal Agents

• A series of derivatives have been identified with significant antifungal activity against Candida albicans, Candida tropicalis, and Aspergillus niger, comparable to the standard antifungal agent clotrimazole. This highlights their potential application in antifungal therapy (Manav Malhotra et al., 2012).